Cas no 2089289-00-7 (2-(Benzyloxy)-4-fluoro-3-methyl-1-nitrobenzene)

• Product Name: 2-(Benzyloxy)-4-fluoro-3-methyl-1-nitrobenzene
• CAS No: 2089289-00-7
• MF: C₁₄H₁₂FNO₃
• MW: 261.248387336731
• CID: 4636117
• Update Time: 2025-11-06

2-(Benzyloxy)-4-fluoro-3-methyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-4-fluoro-3-methyl-1-nitrobenzene
• Benzene, 1-fluoro-2-methyl-4-nitro-3-(phenylmethoxy)-

• Inchi： 1S/C14H12FNO3/c1-10-12(15)7-8-13(16(17)18)14(10)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： VYFOIXVXZYONKY-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C([N+]([O-])=O)C(OCC2=CC=CC=C2)=C1C

Additional information on 2-(Benzyloxy)-4-fluoro-3-methyl-1-nitrobenzene

Recent Advances in the Study of 2-(Benzyloxy)-4-fluoro-3-methyl-1-nitrobenzene (CAS: 2089289-00-7)

2-(Benzyloxy)-4-fluoro-3-methyl-1-nitrobenzene (CAS: 2089289-00-7) is a nitroaromatic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 2-(Benzyloxy)-4-fluoro-3-methyl-1-nitrobenzene, which make it a promising candidate for further investigation. The presence of the nitro group and the benzyloxy substituent in the aromatic ring has been shown to influence its reactivity and interaction with biological targets. Researchers have explored its potential as a building block for the synthesis of more complex molecules with enhanced pharmacological properties.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 2-(Benzyloxy)-4-fluoro-3-methyl-1-nitrobenzene using a multi-step protocol involving nitration and benzylation reactions. The compound was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its high purity and structural integrity. The study also investigated the compound's stability under various conditions, providing valuable insights for its handling and storage in laboratory settings.

Another significant area of research has been the evaluation of the biological activity of 2-(Benzyloxy)-4-fluoro-3-methyl-1-nitrobenzene. Preliminary in vitro studies have shown that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. However, further studies are required to elucidate its mechanism of action and optimize its pharmacological profile.

In addition to its biological activity, the compound has also been explored for its potential use in material science. A recent study published in ACS Applied Materials & Interfaces reported the incorporation of 2-(Benzyloxy)-4-fluoro-3-methyl-1-nitrobenzene into polymeric matrices to enhance their thermal stability and mechanical properties. This application highlights the versatility of the compound beyond its traditional use in medicinal chemistry.

Despite these promising developments, challenges remain in the practical application of 2-(Benzyloxy)-4-fluoro-3-methyl-1-nitrobenzene. Issues such as scalability of synthesis, potential toxicity, and environmental impact need to be addressed in future research. Collaborative efforts between chemists, biologists, and material scientists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-(Benzyloxy)-4-fluoro-3-methyl-1-nitrobenzene (CAS: 2089289-00-7) represents a versatile and promising compound with applications spanning medicinal chemistry and material science. Ongoing research efforts are expected to further elucidate its properties and expand its utility in various fields. This brief underscores the importance of continued investigation into this compound and its derivatives to harness its full potential.